Cas no 1894088-86-8 (1,1,1-trifluoro-3-2-(pyrrolidin-1-yl)phenylpropan-2-one)

• Product Name: 1,1,1-trifluoro-3-2-(pyrrolidin-1-yl)phenylpropan-2-one
• CAS No: 1894088-86-8
• MF: C₁₃H₁₄F₃NO
• MW: 257.251574039459
• CID: 6289982
• PubChem ID: 117047561
• Update Time: 2025-10-10

1,1,1-trifluoro-3-2-(pyrrolidin-1-yl)phenylpropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-2-(pyrrolidin-1-yl)phenylpropan-2-one
• EN300-1952229
• 1894088-86-8
• 1,1,1-trifluoro-3-[2-(pyrrolidin-1-yl)phenyl]propan-2-one

• Inchi： 1S/C13H14F3NO/c14-13(15,16)12(18)9-10-5-1-2-6-11(10)17-7-3-4-8-17/h1-2,5-6H,3-4,7-9H2
• InChI Key： GIWMBFNOHXFKTA-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=CC=CC=1N1CCCC1)=O)(F)F

Computed Properties

• Exact Mass: 257.10274856g/mol
• Monoisotopic Mass: 257.10274856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.3Ų

Additional information on 1,1,1-trifluoro-3-2-(pyrrolidin-1-yl)phenylpropan-2-one

Research Brief on 1,1,1-trifluoro-3-2-(pyrrolidin-1-yl)phenylpropan-2-one (CAS: 1894088-86-8): Recent Advances and Applications

The compound 1,1,1-trifluoro-3-2-(pyrrolidin-1-yl)phenylpropan-2-one (CAS: 1894088-86-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and emerging roles in drug discovery.

Recent studies have highlighted the compound's utility as a key intermediate in the synthesis of novel fluorinated pharmaceuticals. The trifluoromethyl group and pyrrolidine moiety confer distinct electronic and steric properties, making it a valuable scaffold for targeting enzymes and receptors involved in neurological and metabolic disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor for developing selective monoamine oxidase (MAO) inhibitors, with potential applications in treating Parkinson's disease and depression.

Advanced spectroscopic techniques, including NMR and X-ray crystallography, have been employed to elucidate the compound's conformational dynamics and intermolecular interactions. Density functional theory (DFT) calculations further support its stability and reactivity patterns, providing a foundation for rational drug design. Notably, researchers have optimized synthetic routes to improve yield and purity, as detailed in a recent Organic Process Research & Development publication.

Emerging preclinical data suggest that derivatives of 1,1,1-trifluoro-3-2-(pyrrolidin-1-yl)phenylpropan-2-one exhibit promising pharmacokinetic profiles, with enhanced blood-brain barrier penetration compared to non-fluorinated analogs. However, challenges remain in mitigating potential off-target effects, as highlighted in toxicology studies. Ongoing structure-activity relationship (SAR) investigations aim to balance potency and selectivity for clinical translation.

In conclusion, 1,1,1-trifluoro-3-2-(pyrrolidin-1-yl)phenylpropan-2-one represents a versatile chemical entity with multifaceted applications in medicinal chemistry. Future research directions include exploring its utility in PET radiotracer development and as a warhead for covalent inhibitors. The compound's unique pharmacophore continues to inspire innovative approaches to addressing unmet medical needs.